Cas no 63042-11-5 (({2-methyl-4-[(E)-(2-methylphenyl)diazenyl]phenyl}amino)(oxo)acetic acid)

({2-methyl-4-[(E)-(2-methylphenyl)diazenyl]phenyl}amino)(oxo)acetic acid structure
63042-11-5 structure
Product Name:({2-methyl-4-[(E)-(2-methylphenyl)diazenyl]phenyl}amino)(oxo)acetic acid
CAS No:63042-11-5
MF:C16H15N3O3
MW:297.308603525162
CID:1644649
PubChem ID:44378
Update Time:2025-04-21

({2-methyl-4-[(E)-(2-methylphenyl)diazenyl]phenyl}amino)(oxo)acetic acid Chemical and Physical Properties

Names and Identifiers

    • ({2-methyl-4-[(E)-(2-methylphenyl)diazenyl]phenyl}amino)(oxo)acetic acid
    • 2-[2-methyl-4-[(2-methylphenyl)diazenyl]anilino]-2-oxoacetic acid
    • N-[2-Methyl-4-(2-methylphenylazo)phenyl]oxamidic acid
    • 63042-11-5
    • 4'-Oxalylamino-2,3'-dimethylazobenzene
    • DTXSID401040041
    • Acetic acid, 2-[[2-methyl-4-[2-(2-methylphenyl)diazenyl]phenyl]amino]-2-oxo-
    • Oxalyl-o-aminoazotoluene
    • OXANILIC ACID, 2'-METHYL-4'-(o-TOLYLAZO)-
    • Inchi: 1S/C16H15N3O3/c1-10-5-3-4-6-14(10)19-18-12-7-8-13(11(2)9-12)17-15(20)16(21)22/h3-9H,1-2H3,(H,17,20)(H,21,22)/b19-18+
    • InChI Key: QLZLWVQIBOVHTH-VHEBQXMUSA-N
    • SMILES: O=C(C(=O)O)NC1C=CC(=CC=1C)/N=N/C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 297.11145
  • Monoisotopic Mass: 297.11134135g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 91.1Ų

Experimental Properties

  • Density: 1.1708 (rough estimate)
  • Boiling Point: 438.82°C (rough estimate)
  • Refractive Index: 1.6500 (estimate)
  • PSA: 91.12
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